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Compound of Interest

Compound Name: N-Propionyl-d5-glycine

Cat. No.: B15142313

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized chemical reagents like N-Propionyl-d5-glycine is a critical component
of laboratory safety and operational integrity. This guide provides essential, step-by-step
procedures for the safe disposal of N-Propionyl-d5-glycine, ensuring compliance with safety
regulations and minimizing environmental impact.

Understanding the Hazard Profile

N-Propionyl-d5-glycine is a deuterated form of N-Propionyl-glycine. While specific safety data
for the deuterated compound is not extensively available, the safety profile is expected to be
highly similar to its non-deuterated analog, propionyl glycine. Based on available safety data
sheets (SDS) for closely related compounds, N-Propionyl-glycine is classified as harmful if
swallowed, harmful in contact with skin, and harmful if inhaled. Therefore, appropriate personal
protective equipment (PPE), including gloves, lab coats, and eye protection, should be worn at
all times when handling this compound.

Proper Disposal Procedures

The primary principle for the disposal of N-Propionyl-d5-glycine is to treat it as a chemical
waste product. It should not be disposed of down the drain or in regular trash.

Step-by-Step Disposal Guide:

o Waste Collection:
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o Collect waste N-Propionyl-d5-glycine and any materials contaminated with it (e.g.,
weighing paper, contaminated gloves, pipette tips) in a designated, clearly labeled, and
sealed waste container.

o The container should be made of a material compatible with the chemical. A high-density
polyethylene (HDPE) container is generally a suitable choice.

o The label on the waste container should clearly state "Hazardous Waste" and list the full
chemical name: "N-Propionyl-d5-glycine".

o Storage of Waste:

o Store the sealed waste container in a designated hazardous waste accumulation area
within the laboratory.

o This area should be well-ventilated, secure, and away from incompatible materials.

o Follow your institution's specific guidelines for the maximum amount of waste that can be
stored and the maximum allowable storage time.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the chemical waste.

o Provide the EHS department with a complete and accurate description of the waste,
including the chemical name and quantity.

o Do not attempt to transport the waste off-site yourself. Disposal must be handled by a
licensed hazardous waste disposal company.

¢ Decontamination of Work Area:

o After handling and preparing the waste for disposal, thoroughly decontaminate the work
area.

o Wipe down all surfaces with an appropriate cleaning agent.
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o Dispose of all cleaning materials (e.g., paper towels) as contaminated waste.

e Personal Hygiene:

o Wash hands thoroughly with soap and water after handling the chemical and before
leaving the laboratory.

Quantitative Data Summary

Property Value Source
Molecular Formula C5H4D5N0O3 PubChem
Molecular Weight 136.16 g/mol PubChem

Experimental Protocols

While this document focuses on disposal, any experimental protocol involving N-Propionyl-d5-
glycine should be preceded by a thorough review of the Safety Data Sheet for the compound
or a closely related one, such as N-Propionyl-glycine. The protocol should explicitly detail the
handling procedures, required PPE, and the step-by-step process for quenching any reactions
and disposing of the resulting waste streams.

Visualizing the Disposal Workflow

To further clarify the proper disposal pathway for N-Propionyl-d5-glycine, the following
diagram outlines the decision-making process and necessary actions.
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N-Propionyl-d5-glycine Disposal Workflow

Start: Generation of
N-Propionyl-d5-glycine Waste

Wear Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Collect Waste in a
Designated, Labeled, Sealed Container

Store Waste Container in
Designated Hazardous Waste Area

Contact Environmental Health & Safety (EHS)
for Waste Pickup

Decontaminate Work Area

:

Wash Hands Thoroughly

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for N-Propionyl-d5-glycine.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of N-Propionyl-d5-glycine:
A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142313#n-propionyl-d5-glycine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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